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Compound of Interest

Compound Name: Iprodione

Cat. No.: B1672158

An In-depth Technical Guide to the History and Development of Iprodione as a Fungicide

Introduction

Iprodione is a broad-spectrum dicarboximide contact fungicide that has been a significant tool
in agriculture for the management of a wide variety of fungal diseases.[1][2] It is utilized on a
diverse range of crops, including vegetables, fruits, and ornamental plants, as well as in turf
management.[1][3][4][5] This technical guide provides a comprehensive overview of the history,
development, mechanism of action, synthesis, and toxicological profile of Iprodione.

History and Development

Iprodione was originally developed by Rhéne-Poulenc Agrochimie.[2][5][6] The dicarboximide
class of fungicides, to which Iprodione belongs, was introduced in the 1970s.[6][7] Iprodione
itself was first registered for use in the United States in 1979.[8] Over the years, it has been
marketed under various trade names, including Rovral and Chipco 26019.[1][2][5] While initially
protected by patents, by 2004, there were no longer any composition patents on iprodione.[2]
[5] Subsequently, it was discovered that Iprodione also possesses nematicidal properties,
leading to new patent applications for this use.[2][5][9]

Chemical and Physical Properties

Iprodione is a synthetic compound characterized as a colorless and odorless crystal.[1] Its
chemical and physical properties are summarized in the table below.
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Property Value Reference

3-(3,5-dichlorophenyl)-N-(1-
Chemical Name methylethyl)2,4-dioxo-1- [1]

imidazoline-carboxamide

CAS Number 36734-19-7 [1]
Molecular Formula C13H13CI2N30s3 [5][10]
Molecular Weight 330.17 g/mol [1]
Melting Point 136 °C [1]
Water Solubility 13 mg/L at 20 °C [1]
Vapor Pressure <0.133 mPa at 20 °C [1]

Octanol-Water Partition
o 3.1004 at 20 °C [1]
Coefficient (Kow)

Mechanism of Action

Iprodione is classified as a Group 2 fungicide by the Fungicide Resistance Action Committee
(FRAC), and its mode of action involves the inhibition of MAP/Histidine-Kinase in osmotic
signal transduction.[9][10] It functions as a contact fungicide with both protective and curative
properties.[9][11] The primary mechanism involves the disruption of fungal cell processes by
inhibiting the germination of spores and the growth of mycelium.[1][11][12] Studies suggest that
Iprodione’s fungicidal activity is not due to a direct effect on energy production, respiration, or
DNA synthesis, but rather an undefined effect on nuclear division.[2]
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Caption: Iprodione’'s Mechanism of Action on Fungal Cells.
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Synthesis of Iprodione

The commercial synthesis of Iprodione is a multi-step process.[13] It begins with the
preparation of key intermediates, such as 3,5-dichlorobenzoic acid.[13] This is followed by the
formation of a hydantoin ring, which is then coupled with the dichlorobenzoic acid derivative to
form the final Iprodione molecule.[13]

3,5-Dichlorobenzoic Acid

Coupling Reaction Iprodione

Hydantoin Ring Synthesis

Click to download full resolution via product page
Caption: Simplified Synthesis Pathway of Iprodione.

Fungicidal Spectrum

Iprodione is effective against a broad spectrum of fungal pathogens.[3][14] It is widely used to
control diseases such as gray mold (Botrytis cinerea), brown rot (Monilinia spp.), and various
leaf and fruit rots.[3][9][12]

Crops on which Iprodione is commonly used include:

Fruits: Grapes, strawberries, stone fruit, caneberries, and bushberries.[3][9]

Vegetables: Lettuce, carrots, onions, garlic, potatoes, and beans.[3][9]

Other Crops: Almonds, rice, cotton, peanuts, and ornamentals.[9]

Turf: Golf courses, sod farms, and residential and non-residential turfgrass.[9]

Resistance to Iprodione

The development of resistance to Iprodione is a significant concern in its continued use.[7][9]
[15] Resistance in fungi, such as Sclerotinia homoeocarpa and Botrytis cinerea, has been
linked to several molecular mechanisms.[15][16] These include point mutations in the target

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/403.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/403.htm
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/403.htm
https://www.benchchem.com/product/b1672158?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.jindunchemical.com/h-nd-860.html
https://www.cnagrochem.com/news/iprodione-fungicide.html
https://www.jindunchemical.com/h-nd-860.html
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Iprodione
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.jindunchemical.com/h-nd-860.html
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://www.jindunchemical.com/h-nd-860.html
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://apsjournals.apsnet.org/doi/10.1094/PHYTO-05-16-0211-R
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://apsjournals.apsnet.org/doi/pdf/10.1094/PHYTO-06-13-0156-R
https://apsjournals.apsnet.org/doi/pdf/10.1094/PHYTO-06-13-0156-R
https://pubmed.ncbi.nlm.nih.gov/27642797/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

histidine kinase gene (Shos1 or Bos1) and the overexpression of ATP-binding cassette (ABC)
multidrug efflux transporters like ShPDR1.[15][16]
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Caption: Mechanisms of Fungal Resistance to Iprodione.

Toxicological Profile

Iprodione exhibits low to moderate acute toxicity.[1][17] The following table summarizes key

toxicological data.
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Toxicity Type Test Organism Value Reference
Acute Oral LD50 Rat 3500 mg/kg [1]
Acute Oral LD50 Mouse 4000 mg/kg [1]
Acute Oral LD50 Rabbit >4400 mg/kg [1]
Acute Dermal LD50 Rat >2500 mg/kg [1]
Acute Dermal LD50 Rabbit >1000 mg/kg [1]
4-hour Inhalation
Rat >3.3 mg/L [1]

LC50
Acute Oral LD50 ] ]

] Bobwhite Quail 930 mg/kg [1]
(Birds)
LC50 (Fish) Sunfish 2.25 mg/L [1]
LC50 (Fish) Rainbow Trout 6.7 mg/L [1]

Chronic toxicity studies in rats and dogs have shown no ill effects at dietary doses of
approximately 60 mg/kg/day over 1.5 years.[1] However, some studies have indicated potential
effects on the liver, adrenals, and reproductive organs in animals at higher doses.[17][18]
Iprodione is classified as "Likely to be Carcinogenic to Humans" by the U.S. Environmental
Protection Agency based on liver tumors in mice and Leydig cell tumors in rats.[18]

Environmental Fate

Iprodione has a relatively short half-life in soil, ranging from less than 7 to over 60 days, with a
representative half-life of about 14 days.[1][19] Its degradation rate can be influenced by soil
acidity, clay content, and previous pesticide treatment history.[1] The compound is moderately
to well-sorbed by most soils, which, combined with its short half-life, indicates a low potential
for groundwater contamination.[1] In water, Iprodione breaks down rapidly under aerobic
conditions and is readily degraded by UV light.[1] The primary metabolite in plants is 3,5-
dichloroaniline.[1][18]

Experimental Protocols
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Detailed experimental protocols for the synthesis and fungicidal testing of Iprodione are
proprietary and not extensively detailed in publicly available literature. However, a general
workflow for assessing the fungicidal activity of a compound like Iprodione can be outlined.

Preparation of Iprodione

Fungal Isolate Preparation Stock Solutions

In Vitro Assay
(e.g., agar dilution method)

Inoculation of Fungal Spores
or Mycelia

Incubation

Assessment of Fungal Growth
(e.g., colony diameter)

Data Analysis
(e.g., EC50 calculation)

Click to download full resolution via product page

Caption: General Workflow for Fungicidal Activity Assay.

Methodology for Fungicidal Activity Assay (General Overview):

* Fungal Isolates: Obtain pure cultures of the target fungal pathogens.

+ Media Preparation: Prepare a suitable growth medium, such as potato dextrose agar (PDA).
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Iprodione Solutions: Prepare stock solutions of Iprodione in an appropriate solvent and
create a series of dilutions.

Agar Dilution Method: Incorporate the different concentrations of Iprodione into the molten
agar before pouring it into Petri dishes.

Inoculation: Place a small plug of the fungal mycelium or a suspension of spores onto the
center of the solidified, Iprodione-amended agar.

Incubation: Incubate the plates at an optimal temperature for fungal growth.
Data Collection: Measure the diameter of the fungal colony at regular intervals.

Analysis: Calculate the effective concentration required to inhibit 50% of fungal growth
(EC50) to determine the efficacy of Iprodione against the specific pathogen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EXTOXNET PIP - IPRODIONE [extoxnet.orst.edu]

2. Iprodione Introduction - Knowledge - Zhengzhou Delong Chemical Co., Ltd.
[plantgrowthhormones.com]

3. How Iprodione Protects Crops from Fungal Diseases Effectively [jindunchemical.com]
4. gardennurseryproducts.com.au [gardennurseryproducts.com.au]

5. Iprodione - Wikipedia [en.wikipedia.org]

6. A Short History of Fungicides [apsnet.org]

7. apsjournals.apsnet.org [apsjournals.apsnet.org]

8. solutionsstores.com [solutionsstores.com]

9. downloads.regulations.gov [downloads.regulations.gov]

10. How Iprodione Effectively Protects Crops from Fungal Diseases [jindunchemical.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-body
https://www.benchchem.com/product/b1672158?utm_src=pdf-custom-synthesis
http://extoxnet.orst.edu/pips/iprodion.htm
https://www.plantgrowthhormones.com/info/iprodione-introduction-25013758.html
https://www.plantgrowthhormones.com/info/iprodione-introduction-25013758.html
https://www.jindunchemical.com/h-nd-860.html
https://gardennurseryproducts.com.au/blog/iprodione-500-fungicide-effective-fungal-disease-control/
https://en.wikipedia.org/wiki/Iprodione
https://www.apsnet.org/edcenter/apsnetfeatures/Pages/Fungicides.aspx
https://apsjournals.apsnet.org/doi/10.1094/PHYTO-05-16-0211-R
https://www.solutionsstores.com/iprodione
https://downloads.regulations.gov/EPA-HQ-OPP-2012-0392-0062/content.pdf
https://www.jindunchemical.com/h-nd-800.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11. chemicalwarehouse.com [chemicalwarehouse.com]

e 12. Iprodione | C13H13CI2N303 | CID 37517 - PubChem [pubchem.ncbi.nim.nih.gov]
e 13. Iprodione (Ref: ROP 500F) [sitem.herts.ac.uk]

e 14. iprodione fungicide [cnagrochem.com]

e 15. apsjournals.apsnet.org [apsjournals.apsnet.org]

e 16. Molecular Mechanisms Involved in Qualitative and Quantitative Resistance to the
Dicarboximide Fungicide Iprodione in Sclerotinia homoeocarpa Field Isolates - PubMed
[pubmed.ncbi.nim.nih.gov]

e 17. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
o 18. downloads.regulations.gov [downloads.regulations.gov]
e 19. Iprodione Degradation Pathway [eawag-bbd.ethz.ch]

 To cite this document: BenchChem. [History and development of Iprodione as a fungicide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672158#history-and-development-of-iprodione-as-
a-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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